Cas no 1095822-24-4 (methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate)

• Product Name: methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate
• CAS No: 1095822-24-4
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD17015874
• CID: 1098646
• Update Time: 2025-07-20

methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-6-oxo-5H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid methyl ester
• Methyl 6,7-dihydro-6-oxo-5H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
• methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate

• MDL： MFCD17015874
• Inchi： 1S/C8H7N3O3/c1-14-8(13)6-4-2-5(12)11-7(4)10-3-9-6/h3H,2H2,1H3,(H,9,10,11,12)
• InChI Key： BTITZWDWJHRMDJ-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(C(=O)OC)N=CN=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate

Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1095822-24-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate, identified by its CAS number 1095822-24-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule serves as a crucial intermediate in the synthesis of various biologically active agents, particularly those targeting critical cellular pathways involved in diseases such as cancer and inflammatory disorders. The unique structural framework of this compound, featuring a fused pyrrole-pyrimidine core, imparts distinct chemical properties that make it an invaluable building block for drug development.

The< strong>dihydropyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. Its aromaticity and electron-rich nature allow for versatile functionalization, enabling the creation of derivatives with tailored pharmacological profiles. In recent years, there has been a surge in research focusing on this motif, driven by its potential to modulate enzyme activity and receptor binding. Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate is particularly notable for its role in constructing more complex molecules that exhibit potent inhibitory effects on key therapeutic targets.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, making it more feasible for large-scale applications in drug discovery programs. The development of efficient synthetic routes has not only improved yield but also reduced costs, facilitating its integration into industrial processes. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which provide a streamlined pathway to the desired product with minimal byproducts. These innovations align with the broader trend toward greener and more sustainable pharmaceutical synthesis.

The pharmacological significance of Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate has been underscored by several cutting-edge studies published in leading scientific journals. Researchers have demonstrated its utility in generating novel inhibitors of kinases and other enzymes implicated in tumor growth and progression. For instance, derivatives of this compound have shown promising activity against cyclin-dependent kinases (CDKs), which are central regulators of the cell cycle. The ability to fine-tune the substituents on the pyrrolopyrimidine core allows for the optimization of potency and selectivity, critical factors in developing effective therapeutics.

In addition to its applications in oncology, Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate has found relevance in addressing inflammatory and autoimmune diseases. Studies have highlighted its potential as a scaffold for developing anti-inflammatory agents by targeting pathways such as NF-κB and MAPK. The compound's ability to modulate these signaling cascades suggests its therapeutic potential beyond cancer treatment. Furthermore, its structural similarity to natural products has prompted investigations into its role as a precursor for semi-synthetic analogs with enhanced bioavailability and reduced toxicity.

The chemical versatility of Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate extends to its reactivity with various functional groups, enabling the synthesis of a diverse array of derivatives. Researchers have leveraged this property to explore novel chemotypes with distinct mechanisms of action. For example, introduction of heteroatoms such as nitrogen or oxygen into the core structure has led to compounds with improved solubility and metabolic stability. These modifications are essential for enhancing drug-like properties and ensuring clinical efficacy.

The future prospects for Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate are bright, given the ongoing interest in heterocyclic chemistry and its applications in drug discovery. As computational methods continue to advance, virtual screening techniques are being employed to identify new derivatives with optimized pharmacokinetic profiles. Additionally, biocatalytic approaches are being explored as sustainable alternatives to traditional synthetic methods. These innovations hold promise for accelerating the development of next-generation therapeutics based on this versatile intermediate.

In conclusion, Methyl 6-oxo-5,7-dihydropyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1095822-24-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for complex diseases. As research progresses and new methodologies emerge, this compound is poised to remain at the forefront of drug discovery efforts worldwide.